Cas no 2680845-57-0 (2-methyl-2-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid)

• Product Name: 2-methyl-2-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid
• CAS No: 2680845-57-0
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 6364011
• PubChem ID: 165913222
• Update Time: 2025-05-27

2-methyl-2-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680845-57-0
• 2-methyl-2-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid
• EN300-28284295

• Inchi： 1S/C12H12F3NO3/c1-11(2,10(18)19)16(9(17)12(13,14)15)8-6-4-3-5-7-8/h3-7H,1-2H3,(H,18,19)
• InChI Key： KIJZNGQXNFZYOE-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=CC=CC=1)C(C(=O)O)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-methyl-2-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid

Comprehensive Overview of 2-methyl-2-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid (CAS No. 2680845-57-0): Properties, Applications, and Innovations

In the realm of specialized organic compounds, 2-methyl-2-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid (CAS No. 2680845-57-0) stands out as a molecule of significant interest due to its unique structural features and versatile applications. This compound, characterized by its trifluoromethyl group and phenylacetamido moiety, has garnered attention in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C₁₂H₁₂F₃NO₃, reflects a balance of hydrophobicity and reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery has propelled research into 2-methyl-2-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid. Fluorine's electronegativity enhances the compound's metabolic stability and bioavailability, addressing key challenges in modern therapeutics. Recent studies highlight its potential as a building block for protease inhibitors and kinase modulators, aligning with trends in personalized medicine and targeted therapies. Researchers are particularly intrigued by its role in optimizing drug-likeness parameters, a hot topic in AI-driven molecular design platforms.

From an industrial perspective, this compound's thermal stability and solubility profile make it suitable for high-performance polymer applications. Its incorporation into specialty coatings has shown promise in enhancing UV resistance and chemical durability – properties highly sought after in renewable energy materials and electronic encapsulation technologies. Manufacturers are exploring its synergy with bio-based materials, responding to the global push for sustainable chemistry solutions.

The synthesis of CAS 2680845-57-0 typically involves multi-step organic reactions with stringent control of stereochemistry. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are crucial for verifying its purity, especially given the pharmaceutical industry's emphasis on ICH guidelines for impurities. Process chemists are increasingly adopting continuous flow chemistry methods to improve the yield and safety profile of such fluorinated intermediates.

Environmental considerations surrounding fluorinated organic compounds have spurred innovation in the lifecycle management of 2-methyl-2-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid. Recent breakthroughs in biodegradation pathways and green chemistry approaches address concerns about persistence, while maintaining the compound's functional advantages. This balance between performance and sustainability resonates with current regulatory trends and consumer preferences.

In analytical applications, derivatives of this compound serve as sensitive chromatographic standards for detecting trace-level substances. Its distinctive mass fragmentation pattern enables precise quantification in complex matrices, supporting advancements in environmental monitoring and food safety testing. Laboratories value its stability as a reference material in LC-MS/MS workflows.

The commercial landscape for 2-methyl-2-(2,2,2-trifluoro-N-phenylacetamido)propanoic acid reflects growing specialization, with suppliers offering custom isotope-labeled versions for metabolic studies and chiral resolutions for stereospecific applications. Market analysts note increasing R&D expenditure on fluorinated building blocks, particularly in Asia-Pacific regions where contract research organizations are expanding capabilities.

Future directions for this compound include exploration in bioorthogonal chemistry for imaging applications and integration into metal-organic frameworks (MOFs) for catalytic systems. Its structural versatility continues to inspire novel applications at the intersection of chemistry and emerging technologies, ensuring its relevance in next-generation scientific developments.